Cas no 794452-00-9 (2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine)

• Product Name: 2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine
• CAS No: 794452-00-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 556333
• PubChem ID: 45480429
• Update Time: 2025-05-26

2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine
• 2-cyclopropyl-4,5,6,7-tetrahydro-[1,3]oxazolo[4,5-c]pyridine
• Oxazolo[4,5-c]pyridine, 2-cyclopropyl-4,5,6,7-tetrahydro-
• AB62375
• AG-H-18684
• AK136964
• CTK5E6809
• EN001707
• KB-230315
• SureCN5643492
• 2-Cyclopropyl-4,5,6,7-tetrahydro-oxazolo[4,5-c]pyridine
• AKOS006302963
• DTXSID60670369
• 794452-00-9
• 2-cyclopropyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine
• A839689
• SCHEMBL5643492

• Inchi： 1S/C9H12N2O/c1-2-6(1)9-11-7-5-10-4-3-8(7)12-9/h6,10H,1-5H2
• InChI Key： PLGFSSVTTXZIBP-UHFFFAOYSA-N
• SMILES： O1C2CCNCC=2N=C1C1CC1

Computed Properties

• Exact Mass: 164.095
• Monoisotopic Mass: 164.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.205
• Boiling Point: 297.494°C at 760 mmHg
• Flash Point: 133.72°C
• Refractive Index: 1.562

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine

Comprehensive Analysis of 2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine (CAS No. 794452-00-9): Structure, Applications, and Research Insights

The compound 2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine (CAS No. 794452-00-9) is a heterocyclic organic molecule featuring a unique fusion of oxazole and pyridine rings. Its structural complexity and functional versatility have garnered significant attention in pharmaceutical and agrochemical research. The presence of a cyclopropyl substituent further enhances its potential as a scaffold for drug discovery, particularly in modulating biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in central nervous system (CNS) drug development and antimicrobial agents. Researchers are actively exploring the structure-activity relationship (SAR) of derivatives like 2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine to optimize efficacy and reduce off-target effects. This aligns with the growing trend of precision medicine and personalized therapeutics, where tailored molecular designs are critical.

The synthesis of CAS No. 794452-00-9 typically involves multi-step reactions, including cyclization and ring-closing strategies. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methodologies resonate with the broader shift toward green chemistry, as industries seek sustainable alternatives to traditional synthetic routes.

From a commercial perspective, 2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine is often procured by pharmaceutical intermediates suppliers. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to academic and industrial clients.

Ongoing studies highlight the compound’s potential in addressing neurodegenerative disorders, a hot topic in biomedical research. Its ability to cross the blood-brain barrier (BBB) makes it a candidate for Alzheimer’s disease and Parkinson’s disease therapeutics. Additionally, its oxazolo-pyridine core is being investigated for anti-inflammatory properties, aligning with the rising interest in immune modulation therapies.

In summary, 2-Cyclopropyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine (CAS No. 794452-00-9) represents a promising frontier in medicinal chemistry. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a valuable asset for future drug discovery and material science innovations.